Cas no 2279685-78-6 (2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)

• Product Name: 2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• CAS No: 2279685-78-6
• MF: C₂₃H₁₇BrClNO₄
• MW: 486.742384672165
• CID: 5611886
• PubChem ID: 165606317
• Update Time: 2025-11-01

2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzeneacetic acid
• Benzeneacetic acid, 3-bromo-5-chloro-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

• Inchi： 1S/C23H17BrClNO4/c24-14-9-13(10-15(25)11-14)21(22(27)28)26-23(29)30-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21H,12H2,(H,26,29)(H,27,28)
• InChI Key： QYVAWDRJFRFVOL-UHFFFAOYSA-N
• SMILES： C1=CC2C(COC(=O)NC(C3=CC(Br)=CC(=C3)Cl)C(=O)O)C3=CC=CC=C3C=2C=C1

Additional information on 2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

Comprehensive Overview of 2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 2279685-78-6)

The compound 2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 2279685-78-6) is a highly specialized chemical entity with significant relevance in pharmaceutical research and organic synthesis. This molecule features a unique combination of a 3-bromo-5-chlorophenyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protected amino acid moiety, making it a valuable intermediate in peptide synthesis and drug development. Its structural complexity and functional groups contribute to its versatility in modern chemical applications.

In recent years, the demand for Fmoc-protected amino acids has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on peptide-based therapeutics, driven by advancements in biotechnology and the growing need for targeted drug delivery systems. The 3-bromo-5-chlorophenyl substituent in this compound further enhances its utility in cross-coupling reactions, a hot topic in synthetic chemistry, particularly in the development of small-molecule inhibitors and bioconjugates.

The CAS No. 2279685-78-6 compound is also gaining attention in the context of green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, chemists are exploring ways to optimize the synthesis of such intermediates with minimal waste and energy consumption. This aligns with the broader industry trend toward green solvents and catalytic efficiency, which are frequently searched topics in academic and industrial circles.

Another area of interest is the compound's potential application in proteomics research. The Fmoc group is widely used for temporary protection of amino groups during peptide assembly, and its stability under basic conditions makes it indispensable in high-throughput screening. As proteomics and precision medicine continue to evolve, the demand for high-purity amino acid derivatives like this one is expected to grow exponentially.

From a technical perspective, the synthesis and handling of 2-(3-bromo-5-chlorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid require expertise in organic chemistry techniques, including chromatography and spectroscopic characterization (e.g., NMR, HPLC-MS). These methods ensure the compound's purity and suitability for advanced research applications. The bromo and chloro substituents also open doors for further functionalization, making it a versatile building block in medicinal chemistry.

In summary, CAS No. 2279685-78-6 represents a critical tool for researchers working at the intersection of peptide synthesis, drug discovery, and material science. Its unique structural features and broad applicability position it as a compound of significant interest in both academic and industrial settings. As the scientific community continues to explore innovative solutions for healthcare and biotechnology, this molecule is poised to play a pivotal role in future breakthroughs.